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Compound of Interest

Compound Name: ML67-33

Cat. No.: B10817379

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and a step-by-step
procedure for the safe disposal of ML67-33, a K2P potassium channel activator.

While a specific Safety Data Sheet (SDS) for ML67-33 is not publicly available, this document
synthesizes best practices based on the compound's known chemical properties and the
disposal guidelines for its common solvent, Dimethyl Sulfoxide (DMSO).

Chemical and Physical Properties of ML67-33

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. The following table summarizes the key quantitative data for ML67-33.

Property Value

Molecular Weight 374.27 g/mol

Molecular Formula C18H17CI2Ns

Solubility Soluble to 100 mM in DMSO
Purity >98%

Storage Temperature -20°C

CAS Number 1443290-89-8
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Step-by-Step Disposal Procedure for ML67-33

Given that ML67-33 is typically dissolved in DMSO, the disposal procedure should address
both the compound and the solvent.

1. Personal Protective Equipment (PPE): Before handling ML67-33, ensure you are wearing
appropriate PPE, including:

o Chemical-resistant gloves (butyl rubber gloves are recommended for DMSO).
o Safety goggles or a face shield.
e Alab coat.

2. Waste Classification: Treat all waste containing ML67-33 as hazardous chemical waste. This
includes:

e Unused or expired ML67-33 solid.

e Stock solutions of ML67-33 in DMSO.

o Contaminated consumables (e.g., pipette tips, vials, and gloves).
3. Waste Segregation and Collection:

e Solid Waste: Collect solid ML67-33 and any contaminated items in a clearly labeled, sealed,
and chemical-resistant waste container.

 Liquid Waste: Solutions of ML67-33 in DMSO should be collected in a separate, labeled, and
sealed container for organic solvent waste. Do not mix with aqueous or other incompatible
waste streams.

4. Spill Management: In the event of a spill:
» Evacuate the immediate area if the spill is large or in a poorly ventilated space.

o For small spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads) to contain and absorb the liquid.
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o Collect the absorbed material into a designated hazardous waste container.

» Clean the spill area with a suitable solvent, followed by soap and water. All cleaning
materials should also be disposed of as hazardous waste.

5. Final Disposal:

» All waste containing ML67-33 must be disposed of through a licensed hazardous waste
disposal company.[1][2]

» Follow your institution's specific procedures for hazardous waste pickup and disposal.

e Do not pour ML67-33 or its solutions down the drain or dispose of it with general laboratory
trash.

Experimental Workflow for ML67-33 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of ML67-33 and associated waste.
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Start: Handling ML67-33
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Caption: Workflow for the safe disposal of ML67-33 waste.
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By adhering to these procedures, laboratory personnel can mitigate the risks associated with
the handling and disposal of ML67-33, ensuring a safe working environment and responsible
environmental stewardship. Always consult your institution's specific safety and waste disposal
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

